molecular formula C8H14N2O B8668046 2-(Hydroxymethyl)piperidine-1-acetonitrile

2-(Hydroxymethyl)piperidine-1-acetonitrile

Cat. No.: B8668046
M. Wt: 154.21 g/mol
InChI Key: FRNCFQQFAOJAFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Hydroxymethyl)piperidine-1-acetonitrile is a useful research compound. Its molecular formula is C8H14N2O and its molecular weight is 154.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H14N2O

Molecular Weight

154.21 g/mol

IUPAC Name

2-[2-(hydroxymethyl)piperidin-1-yl]acetonitrile

InChI

InChI=1S/C8H14N2O/c9-4-6-10-5-2-1-3-8(10)7-11/h8,11H,1-3,5-7H2

InChI Key

FRNCFQQFAOJAFJ-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C(C1)CO)CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

The method follows that of S3 using 2-piperidinemethanol (26.50 g, 0.230 mol), BrCH2CN (30.35 g, 0.253 mol), Et3N (35.27 mL, 0.253 mol) and dry THF (150 mL). The crude product was purified by flash chromatography using ether/CH3OH (19:1) as eluent. The title-compound was crystallised from ether yielding cream-coloured crystals (31.46 g, 89%). δH(250 MHz; CDCl3); 1.2-1.85 (m, 6H, NCH2CH2CH2, CH2CH2CH2CH and CH2CH2CH), 2.05 (s (broad), 6H, OH), 2.4 (m, 1H, NCH2CH2), 2.55 (3×d, 1H. 1×NCH2CH2), 2.95 (m, 1H, NCHCH2), 3.45 (d, 1H, J=17 Hz, 1×NCH2CN), 3.5 (2×d, 1H, J=3 Hz and 12 Hz, 1×CHCH2OH), 3.76 (2×d, 1H, J=3 Hz and 12 Hz, CHCH2OH) and 4.05 (d, 1H, J=17 Hz, 1×NCH2CN); δC (62.9 MHz; CDCl3); 23.71, 25.25, 28.69, 43.43, 54.04, 60.73, 64.46 and 115.05 (CN); FAB MS, m/z(M+H)+ 155; IR υmax/cm−1; 3400 (OH, m broad), 2350 and 2240 (CN) and 1650.
Quantity
26.5 g
Type
reactant
Reaction Step One
Quantity
30.35 g
Type
reactant
Reaction Step Two
Name
Quantity
35.27 mL
Type
reactant
Reaction Step Three
Name
Quantity
150 mL
Type
solvent
Reaction Step Four

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